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methylphenylboronic acid
CAS No.: 870718-03-9

Cat. No.: B1275836

Get Quote

Executive Summary

3-Bromo-2-butoxy-5-methylphenylboronic acid (CAS: 870718-03-9) is a highly
functionalized aryl boronic acid derivative used primarily as a building block in the synthesis of
biaryls via Suzuki-Miyaura cross-coupling.[1] Its structure features a unique substitution pattern
—incorporating an electron-donating alkoxy group, a reactive halogen handle, and a boronic
acid moiety—making it a versatile intermediate for diversifying drug scaffolds, particularly in
kinase inhibitor discovery.

This guide details the IUPAC nomenclature logic, a validated synthesis route leveraging
symmetry, and critical reaction parameters for its application.

Structural Anatomy & IUPAC Nomenclature

The IUPAC name is not merely a label but a precise descriptor of the molecule's topology.
Understanding the prioritization rules is essential for correct identification and database
searching.
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Nomenclature Logic

The name is derived based on the IUPAC Blue Book (P-6) rules for functional group priority

and locant assignment.

» Principal Functional Group: The -B(OH)2z group takes precedence over halogens (-Br), alkyls
(-CHs), and ethers (-OBu). Thus, the parent structure is phenylboronic acid.

e Numbering Origin: The carbon atom bonded to the boron atom is designated as C1.

 Direction of Numbering: The ring is numbered to give the lowest possible locants to the
substituents.

o Path A (Clockwise): 2-butoxy, 3-bromo, 5-methyl.[1][2][3] (Locant set: 2, 3, 5).
o Path B (Counter-clockwise): 3-methyl, 5-bromo, 6-butoxy. (Locant set: 3, 5, 6).[4][5]
o Decision: Path A provides lower numbers.[6][7]

o Alphabetical Order: Substituents are listed alphabetically (ignoring prefixes like di-, tri-).
o Bromo vs. Butoxy: "Brom" precedes "Buto".
o Methyl follows.

Final Name: 3-Bromo-2-butoxy-5-methylphenylboronic acid.[1][3]

Structural Visualization

The following diagram illustrates the numbering priority and steric environment.
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Figure 1: IUPAC numbering logic for 3-Bromo-2-butoxy-5-methylphenylboronic acid.
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Synthesis Protocol

The most robust synthesis route utilizes 2,6-dibromo-4-methylphenol as the starting material.
This strategy exploits the symmetry of the precursor to eliminate regio-isomeric byproducts
during the borylation step.

Retrosynthetic Analysis

o Target: 3-Bromo-2-butoxy-5-methylphenylboronic acid.[1][3]
e Disconnection: Boron-Carbon bond.
e Precursor: 1-Butoxy-2,6-dibromo-4-methylbenzene.

o Starting Material: 2,6-Dibromo-4-methylphenol (Commercially available).

Step-by-Step Methodology
Step 1: O-Alkylation (Williamson Ether Synthesis)

» Reagents: 2,6-Dibromo-4-methylphenol, n-Butyl bromide, Potassium Carbonate (

).

e Solvent: DMF or Acetonitrile.

e Procedure:

[¢]

Dissolve 2,6-dibromo-4-methylphenol (1.0 eq) in DMF.
o Add

(1.5 eq) and stir for 30 min to form the phenoxide.

o

Add n-butyl bromide (1.2 eq) dropwise.

o

Heat to 60°C for 4-6 hours.

[¢]

Workup: Dilute with water, extract with ethyl acetate.
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e Outcome: 2-Butoxy-1,3-dibromo-5-methylbenzene. Note: The numbering changes here
because the parent is now benzene, and priority rules shift, but the atomic arrangement

remains.

Step 2: Lithium-Halogen Exchange & Borylation

e Reagents:n-Butyllithium (n-BuLi, 1.6M in hexanes), Triisopropyl borate (

).

e Solvent: Anhydrous THF.

e Procedure:

[¢]

Dissolve the intermediate from Step 1 in anhydrous THF under Nitrogen/Argon.

o Cool the solution to -78°C (Dry ice/Acetone bath). Critical: Low temperature prevents
benzylic lithiation or dilithiation.

o Slowly add n-BuLi (1.05 eq) over 20 minutes.

= Mechanism: Selective Mono-lithiation occurs at one of the symmetric ortho-bromo
positions.

o Stir at -78°C for 30-60 minutes.

o Add Triisopropyl borate (1.2 eq) rapidly.

o Allow the mixture to warm to room temperature overnight.

o Quench: Add 1N HCI to hydrolyze the boronate ester to the free boronic acid.

¢ OQOutcome: 3-Bromo-2-butoxy-5-methylphenylboronic acid.[1][3]

Synthesis Workflow Diagram

Step 1: Alkylation
(+ n-BuBr, K2CO3)

Intermediate: Step 2: Li-Halogen Exchange Step 3: Borylation Target:
2-Butoxy-1,3-dibromo-5-methylbenzene (+ n-BuLi, -78°C) (+ B(OiPr)3, then HCI) 3-Bromo-2-butoxy-5-methylphenylboronic acid

2,6-Dibromo-4-methylphenol
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Figure 2: Synthetic pathway for 3-Bromo-2-butoxy-5-methylphenylboronic acid via
symmetric lithiation.

Reactivity & Application Insights
Suzuki-Miyaura Coupling

This molecule is designed as a "bifunctional” electrophile/nucleophile, but in the context of
Suzuki coupling, it acts as the nucleophile (boronic acid).

o Chemo-selectivity: The molecule contains a C-Br bond and a C-B(OH)z bond.

o Standard Condition: Under Pd(0) catalysis with a base, the C-B(OH)z group will react with
an external aryl halide (Electrophile).

o Self-Coupling Risk: The internal C-Br bond makes polymerization possible if the catalyst
engages the C-Br of one molecule and the C-B(OH)2 of another.

o Mitigation: Use the boronic acid in slight excess relative to the external electrophile, or
protect the C-Br position if necessary. However, typically, the oxidative addition of Pd into
the external aryl halide (if chosen to be an lodide or activated Bromide) is faster than into
the sterically hindered, electron-rich C-Br of this molecule.

Steric Factors

The 2-butoxy group exerts significant steric pressure on the boronic acid.
e Impact: Slower transmetallation rates compared to unhindered phenylboronic acids.

e Ligand Choice: Use electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos, or P(t-Bu)s)
to facilitate the coupling of sterically hindered boronic acids [1].

Stability (Protodeboronation)

Ortho-alkoxy boronic acids are susceptible to protodeboronation (loss of the boron group)
under basic conditions, especially at high temperatures.
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e Mechanism: The basic oxygen of the butoxy group can coordinate to the boron or facilitate

proton transfer.

e Protocol Adjustment: Use milder bases (e.g.,

instead of

) and anhydrous conditions if yield is low.

Quantitative Data Summary

Property Value Notes
Formula

MW 286.96 g/mol

CAS 870718-03-9

Physical State

White to off-white solid

Melting Point

102-106 °C

Literature value [2]

pKa (Boronic)

~8.5-9.0

Estimated (Electron donating

alkoxy raises pKa)

Storage

2-8°C, Inert Gas

Hygroscopic; store under

Argon
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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